(4-Methyl-1,2,3-thiadiazol-5-yl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone

• IUPAC Name: (4-methylthiadiazol-5-yl)-[3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C12H15N5OS2/c1-7-10(20-16-13-7)12(18)17-5-3-4-9(6-17)11-15-14-8(2)19-11/h9H,3-6H2,1-2H3
• InChI Key: XCWDZQWUNVNRKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCCC(C2)C3=NN=C(S3)C
• Molecular Formula: C12H15N5OS2
• Molecular Weight: 309.4 g/mol

Description

The compound “(4-Methyl-1,2,3-thiadiazol-5-yl)(3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone” is a complex organic molecule that contains multiple functional groups, including thiadiazole and piperidine rings. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. The empirical formula is C4H6N2OS. The SMILES string representation is Cc1nnsc1CO.

Scientific Research Applications

Heterocyclic Chemistry and Biological Activities

Hotsulia and Fedotov (2020) highlighted the significant interest in 1,2,4-triazole and 1,3,4-thiadiazole chemistry due to the valuable properties of these compounds. These heterocyclic fragments are part of known drugs and biologically active compounds, making their synthesis and study of physical-chemical and biological properties highly relevant (Hotsulia & Fedotov, 2020).

Antibacterial Applications

Zhang et al. (2010) examined the antibacterial activities of 4-amino-3-(1-aryl-5-methyl-1,2,3-triazol-4-yl)-5-mercapto-1,2,4-triazoles/2-amino-5-(1-aryl-5-methyl-1,2,3-triazol-4-yl)-1,3,4-thiadiazoles, showing potential in combating bacterial infections (Zhang et al., 2010).

Solvent Effects in Organic Chemistry

Matwijczuk et al. (2016) conducted spectroscopic studies on derivatives of 1,3,4-thiadiazole, revealing how solvent concentration and type affect molecular aggregation. This research has implications in the field of organic chemistry and materials science (Matwijczuk et al., 2016).

Synthesis and Characterization for Various Applications

Holla et al. (2006) worked on synthesizing triazolothiadiazines and triazolothiadiazoles containing chloropyridinyl moieties, characterizing them for potential antibacterial and insecticidal activities, underscoring the diverse applications of such compounds (Holla et al., 2006).